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Compound of Interest

Compound Name: Lanthanum isopropoxide

Cat. No.: B101173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of

lanthanum isopropoxide in various organic solvents. This document is intended to be a

valuable resource for researchers, scientists, and professionals in drug development who

utilize lanthanum isopropoxide in their work. The guide includes quantitative solubility data,

detailed experimental protocols for solubility determination, and a visual representation of the

experimental workflow.

Introduction to Lanthanum Isopropoxide
Lanthanum isopropoxide, with the chemical formula La(OCH(CH₃)₂)₃, is a metal alkoxide that

serves as a key precursor in the synthesis of various lanthanum-containing materials. It is a

white to pale yellow powder that is sensitive to moisture and air.[1][2] Its utility in catalysis and

materials science necessitates a thorough understanding of its solubility characteristics in

organic solvents, which is critical for reaction setup, purification, and the formation of

homogeneous solutions for thin-film deposition or nanoparticle synthesis.

Quantitative Solubility Data
The solubility of lanthanum isopropoxide has been determined in several common organic

solvents. The following table summarizes the available quantitative data. It is important to note

that the precise temperature for these solubility measurements was not specified in the source

material, but they are understood to be at approximately room temperature.
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Organic Solvent Chemical Formula Solubility (g/L)

Tetrahydrofuran (THF) C₄H₈O 500

Toluene C₇H₈ 450

Hexane C₆H₁₄ 390

Isopropanol C₃H₈O 60

Data sourced from US Patent US20030055228A1.

In addition to the quantitative data, several sources qualitatively confirm the solubility of

lanthanum isopropoxide in tetrahydrofuran, toluene, hexane, and isopropyl alcohol.[1][2][3]

Experimental Protocol for Solubility Determination
The determination of the solubility of lanthanum isopropoxide requires careful handling due

to its sensitivity to air and moisture. The following protocol outlines a general method for

accurately measuring its solubility in an organic solvent. This procedure should be performed

using standard Schlenk line or glovebox techniques to maintain an inert atmosphere.

3.1 Materials and Equipment

Lanthanum isopropoxide (high purity)

Anhydrous organic solvent of interest (e.g., THF, toluene, hexane, isopropanol)

Schlenk flask or similar reaction vessel with a magnetic stir bar

Thermostatically controlled oil bath or heating mantle with a temperature probe

Inert gas supply (e.g., argon or nitrogen)

Syringes and needles for liquid transfer

Filter cannula or syringe filter (PTFE, 0.2 µm)

Pre-weighed collection flask
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Vacuum pump

Analytical balance

3.2 Experimental Procedure

Preparation: Dry all glassware in an oven at >120 °C overnight and cool under a stream of

inert gas. Ensure the organic solvent is anhydrous and deoxygenated.

Addition of Solvent: Add a precise volume of the anhydrous organic solvent to the Schlenk

flask under a positive pressure of inert gas.

Temperature Equilibration: Place the flask in the thermostatic bath and allow the solvent to

reach the desired temperature.

Incremental Addition of Solute: Add small, accurately weighed portions of lanthanum
isopropoxide to the stirred solvent. Allow sufficient time between additions for the solid to

dissolve completely.

Reaching Saturation: Continue adding lanthanum isopropoxide until a small amount of

solid remains undissolved, indicating that the solution is saturated.

Equilibration: Stir the saturated solution at a constant temperature for an extended period

(e.g., 24 hours) to ensure equilibrium is reached.

Sample Collection: Once equilibrium is established, stop stirring and allow the excess solid

to settle. Carefully draw a known volume of the clear, saturated supernatant into a syringe

through a filter cannula to remove any suspended solids.

Solvent Evaporation: Transfer the filtered solution to a pre-weighed collection flask. Remove

the solvent under vacuum, taking care to avoid any loss of the solid residue.

Mass Determination: Once the solvent is completely removed, weigh the collection flask

containing the dried lanthanum isopropoxide residue.

Calculation of Solubility: Calculate the solubility using the following formula:

Solubility (g/L) = (Mass of residue (g) / Volume of sample collected (L))
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3.3 Safety Precautions

Lanthanum isopropoxide is flammable and an irritant. Handle it in a well-ventilated area,

preferably a fume hood or glovebox.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

The organic solvents used are flammable and may be toxic. Refer to the Safety Data Sheet

(SDS) for each solvent for specific handling instructions.

Visualization of Experimental Workflow
The following diagram illustrates the logical steps involved in the experimental determination of

lanthanum isopropoxide solubility.
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Preparation of Glassware and Reagents

Add Anhydrous Solvent to Schlenk Flask

Equilibrate Solvent to Target Temperature

Incrementally Add Lanthanum Isopropoxide

Achieve Saturation (Excess Solid Present)

Repeat until saturation

Equilibrate for 24h at Constant Temperature

Collect Saturated Supernatant via Filter Cannula

Evaporate Solvent Under Vacuum

Weigh Dried Lanthanum Isopropoxide Residue

Calculate Solubility (g/L)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of lanthanum isopropoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

